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Compound of Interest

Compound Name:
4-Amino-6-chloropyrimidine-5-

carbaldehyde

Cat. No.: B078110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Amino-6-chloropyrimidine-5-carbaldehyde (CAS No. 14160-93-1). Adherence to these

procedures is critical to ensure personnel safety and compliance with environmental

regulations.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Amino-6-chloropyrimidine-5-carbaldehyde is a hazardous substance requiring careful

handling. The following table summarizes its primary hazards and the recommended personal

protective equipment.
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Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

H302: Harmful if swallowed Acute Toxicity, Oral

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[1]

H312: Harmful in contact with

skin
Acute Toxicity, Dermal

Wear protective gloves and

protective clothing.[1]

H315: Causes skin irritation Skin Corrosion/Irritation Wear protective gloves.[1][2]

H319: Causes serious eye

irritation
Serious Eye Damage/Irritation

Wear eye protection and face

protection.[1][2]

H332: Harmful if inhaled Acute Toxicity, Inhalation

Use only outdoors or in a well-

ventilated area.[1] Avoid

breathing dust/fumes.[1] In

case of inadequate ventilation,

wear respiratory protection.

H335: May cause respiratory

irritation
Specific Target Organ Toxicity

Use only outdoors or in a well-

ventilated area.[1][2] Avoid

breathing dust/fumes.[1]

Disposal Protocol
The following step-by-step protocol outlines the safe disposal of 4-Amino-6-chloropyrimidine-
5-carbaldehyde.

1. Personal Protective Equipment (PPE) and Safety Measures:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.
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Ventilation: Conduct all handling and disposal operations in a well-ventilated area, such as a

chemical fume hood.

2. Waste Collection:

Container: Collect waste 4-Amino-6-chloropyrimidine-5-carbaldehyde in a designated,

properly labeled, and sealable container. The container must be compatible with the

chemical waste.

Labeling: The waste container label should include:

The words "Hazardous Waste"

The full chemical name: 4-Amino-6-chloropyrimidine-5-carbaldehyde

The associated hazards (e.g., "Harmful," "Irritant")

Incompatible Wastes: Do not mix with incompatible materials such as strong oxidizing agents

or strong acids.[3]

3. Storage Pending Disposal:

Location: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for hazardous waste.

Segregation: Ensure the storage area is away from incompatible materials.[3]

Container Integrity: Keep the container tightly closed to prevent leaks or spills.

4. Final Disposal:

Authorized Disposal: The ultimate disposal of 4-Amino-6-chloropyrimidine-5-
carbaldehyde must be carried out by a licensed and approved hazardous waste disposal

company.[1][3]

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal.
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Documentation: Provide the waste disposal company with a complete and accurate

description of the waste, including its chemical composition and known hazards.

In Case of a Spill:

Minor Spills (Dry): For small, dry spills, use dry clean-up procedures to avoid generating

dust.[1] Carefully sweep or vacuum the material and place it in a sealed container for

disposal.[1][4]

Minor Spills (Wet): If the substance is wet, shovel or vacuum it up and place it in a labeled

container for disposal.[1]

General Cleanup: After the initial cleanup, wash the area with large amounts of water and

prevent runoff from entering drains.[1]

Personal Contact: In case of contact with skin or eyes, flush immediately with copious

amounts of water and seek medical attention.[1][4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Amino-6-chloropyrimidine-5-carbaldehyde.
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Start: Disposal of
4-Amino-6-chloropyrimidine-5-carbaldehyde

Wear Appropriate PPE:
- Chemically resistant gloves

- Eye and face protection
- Lab coat

Collect Waste in a Designated,
Labeled, and Sealed Container

Check for Incompatible
Waste Mixtures (e.g., Strong

Acids, Oxidizing Agents)

Store in a Secure, Ventilated
Hazardous Waste Area

No Incompatible
Mixtures

Contact Licensed Hazardous
Waste Disposal Company

Provide Accurate Waste
Information to Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Amino-6-chloropyrimidine-5-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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